Cas no 2168511-25-7 (4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2168511-25-7
• MF: C₉H₁₀BrNO₂S
• MW: 276.150200366974
• CID: 5982439
• PubChem ID: 165447808
• Update Time: 2025-05-23

4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid
• EN300-1456086
• 2168511-25-7

• Inchi： 1S/C9H10BrNO2S/c10-8-4-14-3-7(8)5-1-11-2-6(5)9(12)13/h3-6,11H,1-2H2,(H,12,13)
• InChI Key： YQMYXGKHJGPINS-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 274.96156g/mol
• Monoisotopic Mass: 274.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77.6Ų

Additional information on 4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid

4-(4-Bromothiophen-3-yl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2168511-25-7, known as 4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of a pyrrolidine ring, a thiophene moiety, and a carboxylic acid group. The presence of the bromine atom at the 4-position of the thiophene ring adds to its chemical complexity and functional diversity.

The synthesis of 4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. The incorporation of the pyrrolidine ring is often achieved through ring-closing reactions or by utilizing appropriately substituted intermediates. The carboxylic acid group plays a crucial role in modulating the compound's solubility and reactivity, making it suitable for various applications.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Researchers have explored its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that 4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid exhibits moderate inhibitory activity against certain kinases, suggesting its potential use in anti-cancer therapies. Additionally, its thiophene moiety has been linked to anti-inflammatory properties, making it a candidate for developing novel anti-inflammatory drugs.

In the realm of materials science, this compound has been investigated for its role in creating advanced materials with tailored electronic properties. The thiophene ring contributes to conjugation effects, which are essential for applications in organic electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity and stability under various environmental conditions. Such findings highlight its versatility across multiple scientific disciplines.

The structural uniqueness of 4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid also makes it an attractive candidate for studying supramolecular chemistry. Its ability to form hydrogen bonds due to the carboxylic acid group and π–π interactions due to the thiophene ring enables the creation of self-assembled structures with potential applications in drug delivery systems and sensors.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity profiles of this compound. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 4-(4-bromothiophen-3-yl)pyrrolidine-3-carboxylic acid represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and functional studies, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.